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Compound of Interest

Compound Name: 2-METHYL-4-tert-HEXYLPHENOL

CAS No.: 775-93-9

Cat. No.: B1619610

Get Quote

Executive Summary
2-Methyl-4-tert-hexylphenol (CAS 6793-80-2) is a sterically hindered phenolic compound

characterized by a methyl group at the ortho position and a bulky tert-hexyl group at the para

position relative to the hydroxyl moiety.[2] This structural configuration imparts significant

lipophilicity and resistance to oxidative degradation, making it a critical building block for high-

performance antioxidants, ultraviolet (UV) light absorbers, and pharmaceutical intermediates.[1]

This guide details its physicochemical properties, synthesis protocols, analytical

characterization, and industrial applications.[1]

Chemical Identity & Structural Analysis
The unique reactivity and stability of 2-Methyl-4-tert-hexylphenol stem from the electronic and

steric effects of its substituents.

Nomenclature & Identification[1][3]
CAS Registry Number: 6793-80-2[2][3][4]
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IUPAC Name: 2-Methyl-4-(1,1-dimethylbutyl)phenol[1]

Synonyms: 4-tert-Hexyl-o-cresol; 2-Methyl-4-(1,1-dimethylbutyl)phenol; p-tert-Hexyl-o-cresol.

Molecular Formula: C₁₃H₂₀O[1]

Molecular Weight: 192.30 g/mol

Structural Dynamics
The "tert-hexyl" group in this context typically refers to the 1,1-dimethylbutyl moiety, derived

from the alkylation of o-cresol with 2-methyl-1-pentene (a propylene dimer).[1]

Ortho-Methyl Group: Provides weak steric hindrance around the hydroxyl group, modulating

pKa and solubility.[1]

Para-Tert-Hexyl Group: A bulky, electron-donating alkyl group that stabilizes phenoxy

radicals via hyperconjugation and inductive effects, enhancing antioxidant potency.[1]

Physicochemical Properties
The following data summarizes the key physical constants. Note that specific values may vary

slightly based on purity and isomeric composition.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Note

Physical State
Viscous liquid or low-melting

solid
Depends on ambient temp.

Boiling Point ~260–270 °C (at 760 mmHg) Estimated based on SAR*

Melting Point < 40 °C Often supercools to liquid

Density 0.93 – 0.95 g/cm³ At 25 °C

Solubility (Water) Insoluble (< 0.1 g/L) Hydrophobic nature

Solubility (Organic)
Soluble in MeOH, Acetone,

Toluene, Hexane
Lipophilic

pKa ~10.5 Weakly acidic phenol

LogP ~4.5 – 5.0 High lipophilicity

*SAR: Structure-Activity Relationship comparison with 2-tert-butyl-4-methylphenol (BP 237°C).

Synthesis & Manufacturing
The industrial synthesis of 2-Methyl-4-tert-hexylphenol relies on the Friedel-Crafts alkylation

of o-cresol. This process is favored for its high atom economy and selectivity for the para

position.[1]

Reaction Pathway
The reaction involves the electrophilic attack of the tert-hexyl carbocation (generated from 2-

methyl-1-pentene) onto the electron-rich aromatic ring of o-cresol.
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Figure 1: Acid-catalyzed alkylation pathway for the synthesis of 2-Methyl-4-tert-hexylphenol.

Laboratory Synthesis Protocol
Objective: Synthesize 100g of 2-Methyl-4-tert-hexylphenol.

Reagents:

o-Cresol (purity >99%)

2-Methyl-1-pentene (Isohexene)

Catalyst: Amberlyst 15 (dry cation exchange resin) or Methanesulfonic acid (MSA).[1]

Procedure:

Setup: Equip a 500 mL three-neck round-bottom flask with a mechanical stirrer, reflux

condenser, and a pressure-equalizing addition funnel. Flush with nitrogen.[1]

Charging: Add 108.1 g (1.0 mol) of o-cresol and 5.0 g of Amberlyst 15 catalyst to the flask.

Heat the mixture to 60–70 °C.

Addition: Slowly add 84.2 g (1.0 mol) of 2-methyl-1-pentene dropwise over 2 hours. Maintain

temperature between 70–80 °C to prevent dimerization of the alkene.
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Digestion: After addition, increase temperature to 90 °C and stir for an additional 4 hours to

ensure completion.

Workup: Cool the mixture to room temperature. Filter off the solid catalyst (if Amberlyst is

used) or wash with NaHCO₃ solution (if liquid acid is used).[1]

Purification: Perform fractional distillation under reduced pressure (10–20 mmHg). Collect

the fraction boiling at ~140–150 °C (at 15 mmHg).

Yield Analysis: Typical yield is 85–90%.[1] Confirm purity via GC-FID.

Analytical Characterization
Validation of the chemical structure requires a multi-modal approach.

Gas Chromatography (GC)
Column: DB-5 or equivalent non-polar capillary column (30m x 0.25mm).

Conditions: Injector 250°C; Oven 100°C (1 min) -> 10°C/min -> 280°C.

Retention Time: The product will elute after o-cresol and before any di-alkylated byproducts.

Infrared Spectroscopy (FT-IR)
3600–3200 cm⁻¹: Broad O-H stretching vibration (phenolic).[1]

2960–2850 cm⁻¹: Strong C-H stretching (aliphatic tert-hexyl and methyl groups).[1]

1600, 1500 cm⁻¹: Aromatic ring skeletal vibrations.[1]

820–800 cm⁻¹: Out-of-plane bending for 1,2,4-trisubstituted benzene.[1]

Nuclear Magnetic Resonance (¹H-NMR)
** Solvent:** CDCl₃

δ 6.5–7.2 ppm: Aromatic protons (3H, multiplet).[1]
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δ 4.5–5.0 ppm: Phenolic -OH (1H, singlet, broad).[1]

δ 2.2 ppm: Methyl group on ring (3H, singlet).[1]

δ 0.8–1.6 ppm:tert-Hexyl group protons (Multiplets for ethyl chain, Singlet for gem-

dimethyls).[1]

Applications in Drug Development & Materials
While primarily an industrial intermediate, the unique steric properties of CAS 6793-80-2 make

it valuable in specialized R&D sectors.[1]

Radical Scavenging Mechanism
As a hindered phenol, it acts as a primary antioxidant (radical scavenger).[1] It donates a

hydrogen atom to peroxy radicals (ROO[1]•), interrupting the autoxidation chain reaction.[1]
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Figure 2: Mechanism of radical scavenging by hindered phenols.

Key Application Areas
Polymer Stabilization: Used as a non-staining antioxidant in rubber and elastomers (e.g.,

polyisoprene, neoprene) to prevent thermal degradation during processing.[1]

Pharmaceutical Intermediate: Precursor for the synthesis of complex lipophilic drugs or

prodrugs where the tert-hexyl group enhances bioavailability via increased lipid solubility.

Fuel Additives: Functions as a gum inhibitor in gasoline and jet fuels by preventing oxidative

polymerization of olefins.[1]
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Safety & Handling (SDS Summary)
Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319
Causes serious eye irritation.

[1]

Aquatic Toxicity H411
Toxic to aquatic life with long-

lasting effects.[1]

Precautionary Measures:

PPE: Wear nitrile gloves, safety goggles, and lab coat.[1]

Storage: Store in a cool, dry, well-ventilated area under nitrogen atmosphere to prevent

discoloration (oxidation).

Disposal: Incineration in a chemical waste facility.[1] Do not release into drains.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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